4-cyano-N-(4-(4-(4-cyanobenzamido)phenyl)thiazol-2-yl)benzamide

• IUPAC Name: 4-cyano-N-[4-[2-[(4-cyanobenzoyl)amino]-1,3-thiazol-4-yl]phenyl]benzamide
• InChI: InChI=1S/C25H15N5O2S/c26-13-16-1-5-19(6-2-16)23(31)28-21-11-9-18(10-12-21)22-15-33-25(29-22)30-24(32)20-7-3-17(14-27)4-8-20/h1-12,15H,(H,28,31)(H,29,30,32)
• InChI Key: UKHLHNMUONSEIE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C(=O)NC2=CC=C(C=C2)C3=CSC(=N3)NC(=O)C4=CC=C(C=C4)C#N
• Molecular Formula: C25H15N5O2S
• Molecular Weight: 449.5 g/mol

Description

The compound “4-cyano-N-(4-(4-(4-cyanobenzamido)phenyl)thiazol-2-yl)benzamide” is a complex organic molecule. It contains a thiazole ring, which is a five-membered ring with one sulfur atom and one nitrogen atom. Thiazoles are important heterocyclics exhibiting various biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant. The biological outcomes of thiazoles can be greatly affected by substituents on a particular position of the thiazole ring.

Synthesis Analysis

The synthesis of such compounds often involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions. The direct treatment of different amines with methyl cyanoacetate without solvent at room temperature can afford the target N-substituted cyanoacetamide compounds.

Molecular Structure Analysis

The molecular structures of the synthesized derivatives can be confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental). Molecular docking studies can be carried out to study the binding mode of active compounds with receptor.

Chemical Reactions Analysis

Cyanoacetamide-N-derivatives are privileged structures and are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound can be determined by various spectroanalytical techniques such as NMR and IR. The average mass of a similar compound, N-(4-Cyanophenyl)benzamide, is 222.242 Da.

Scientific Research Applications

Antimicrobial Activity

• Application : The synthesized derivatives of this compound were evaluated for in vitro antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungal species. .

Anticancer Potential

• Impact : The compound was tested against estrogen receptor-positive human breast adenocarcinoma cancer cells (MCF7). .

Liquid Crystal-Based Technologies

• Role of the Compound : 4-Cyano-4’-alkylbiphenyl (nCB), a derivative of our compound, serves as a thermotropic liquid crystal material. .

Push-Pull Chromophores

• Compound Contribution : Our compound, with its 2-(aryl/thiophen-2-yl)quinazolin-4(3H)-one and 4-cyano-2-arylquinazoline moieties, showed fluorescence in the blue-green region. .

Drug Designing

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Thiazole-Based Medicinal Properties

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Future Directions

The future directions in the research of such compounds could involve further exploration of their biological activities and potential applications in medicine. The design and structure-activity relationship of bioactive molecules could be a promising area of study.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, are known to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant effects . The specific targets can vary depending on the substituents on the thiazole ring .

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, potentially blocking the biosynthesis of certain bacterial lipids or inducing other mechanisms against various bacterial species . The substituents at position-2 and -4 of the thiazole ring may alter the orientation types and shield the nucleophilicity of nitrogen, affecting the therapeutic outcome .

Biochemical Pathways

Thiazole derivatives are known to affect a wide range of biochemical pathways due to their diverse biological activities .

Result of Action

Given the wide range of biological activities associated with thiazole derivatives, the effects could potentially include antimicrobial and antitumor effects, among others .